Cas no 501701-51-5 (Pyrimidine,4-[(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)sulfonyl]-6-methyl-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-)

• Product Name: Pyrimidine,4-[(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)sulfonyl]-6-methyl-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
• CAS No: 501701-51-5
• MF: C₁₉H₁₀F₂₀N₄O₂S
• MW: 738.341372966766
• CID: 365585
• Update Time: 2024-01-29

Pyrimidine,4-[(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)sulfonyl]-6-methyl-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,4-[(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)sulfonyl]-6-methyl-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
• Pyrimidine,4-[(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)sulfonyl]-6-methyl-2-[3-(trifluoromethyl)-1H-pyrazol
• Pyrimidine, 4-[(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)sulfonyl]-6-methyl-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-

• Inchi： 1S/C19H10F20N4O2S/c1-7-6-9(41-10(40-7)43-4-2-8(42-43)12(22,23)24)46(44,45)5-3-11(20,21)13(25,26)14(27,28)15(29,30)16(31,32)17(33,34)18(35,36)19(37,38)39/h2,4,6H,3,5H2,1H3
• InChI Key： QWEAURPSYKKYHO-UHFFFAOYSA-N
• SMILES： C1(N2C=CC(C(F)(F)F)=N2)=NC(C)=CC(S(CCC(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)F)(=O)=O)=N1

Computed Properties

• Exact Mass: 738.0206

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• Boiling Point: 526.9±60.0 °C(Predicted)
• PSA: 77.74
• pka: -4.31±0.50(Predicted)